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Compound of Interest

Compound Name: 4-(Tetradecylamino)butan-2-ol

Cat. No.: B089496 Get Quote

Disclaimer: 4-(Tetradecylamino)butan-2-ol is a novel research chemical with limited publicly

available safety and toxicological data. The following guidelines are based on the safety

profiles of structurally similar long-chain amino alcohols and general principles of laboratory

safety for uncharacterized substances. Researchers, scientists, and drug development

professionals must exercise extreme caution and conduct a thorough risk assessment before

handling this compound. These guidelines should be adapted to specific laboratory conditions

and experimental protocols.

Introduction
4-(Tetradecylamino)butan-2-ol is an amino alcohol that has been identified as a potential

component in lipid nanoparticle (LNP) formulations for nucleic acid delivery. As a novel

chemical entity, its full toxicological profile has not been established. This guide provides a

provisional framework for its safe handling in a research and development setting, drawing

parallels from similar molecules and established laboratory safety protocols. The development

of new drugs and chemical entities requires a robust risk management strategy to ensure

personnel safety.[1][2][3]

Hazard Identification and Classification
Due to the lack of specific data for 4-(Tetradecylamino)butan-2-ol, a precautionary approach

to hazard classification is warranted. Based on the structure, which contains an amino group

and a long alkyl chain, the compound may exhibit properties of both amines and alcohols. A
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safety data sheet for a generic amino alcohol indicates potential for severe skin and eye

damage.[4]

Provisional GHS Classification (Based on Analogy):

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Skin Corrosion/Irritation Category 1B/2

Causes severe skin burns and

eye damage / Causes skin

irritation.[4][5]

Serious Eye Damage/Eye

Irritation
Category 1

Causes serious eye damage.

[4][5]

Specific Target Organ Toxicity -

Single Exposure
Category 3

May cause respiratory

irritation.

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 3
Harmful to aquatic life with

long lasting effects.

Note: This classification is provisional and should be updated as more data becomes available.

Physical and Chemical Properties (Predicted)
The following table summarizes the predicted physical and chemical properties of 4-
(Tetradecylamino)butan-2-ol.
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Property
Predicted
Value/Information

Source/Basis

Molecular Formula C18H39NO Chemical Structure

Molecular Weight 285.51 g/mol Chemical Structure

Appearance
Likely a solid or viscous liquid

at room temperature

Analogy to similar long-chain

alcohols and amines

Solubility

Poorly soluble in water; soluble

in organic solvents (e.g.,

ethanol, DMSO)

General properties of long-

chain aliphatic compounds

Boiling Point Not determined -

Melting Point Not determined -

Flash Point Likely combustible
Analogy to other long-chain

alcohols

Experimental Protocols: Safe Handling and Storage
4.1. Engineering Controls

All handling of 4-(Tetradecylamino)butan-2-ol should be conducted in a well-ventilated

laboratory.

Use of a certified chemical fume hood is mandatory when handling the neat compound,

preparing solutions, or when there is a potential for aerosol generation.[6]

An eyewash station and safety shower must be readily accessible in the immediate work

area.[4]

4.2. Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following are minimum

requirements:
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PPE Type Specification Rationale

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.[6]

Protects against splashes and

aerosols.

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene). Check

manufacturer's compatibility

data.

Prevents skin contact.[4]

Body Protection

Laboratory coat. A chemically

resistant apron may be

required for larger quantities.

[6]

Protects against skin contact.

Respiratory Protection

Not typically required if

handled in a fume hood. If

aerosols may be generated

outside a fume hood, a

NIOSH-approved respirator

with an organic vapor cartridge

is recommended.[4]

Prevents inhalation of aerosols

or vapors.

4.3. Storage

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area.[4]

Store away from incompatible materials such as strong oxidizing agents.

Keep away from sources of ignition.[6]

4.4. Spill and Emergency Procedures

Small Spills: Absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.[4] Ventilate the area and clean the spill site with an appropriate

solvent.
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Large Spills: Evacuate the area and prevent entry. Contact the institution's environmental

health and safety department.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[4][7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Diagrams
The following diagrams illustrate key workflows for the safe handling of novel chemical entities

like 4-(Tetradecylamino)butan-2-ol.
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Risk Assessment for Novel Chemicals

Identify Chemical
(4-(Tetradecylamino)butan-2-ol)

Gather Available Data
(Analogs, Predictive Models)

Provisional Hazard Identification
(Toxicity, Reactivity)

Exposure Assessment
(Quantity, Frequency, Route)

Risk Characterization
(High, Medium, Low)

Develop Safe Handling Procedures
(SOPs)

Click to download full resolution via product page

Caption: Risk assessment workflow for novel chemicals.
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Standard Handling Protocol

Start

Prepare Work Area
(Fume Hood, Spill Kit)

Don PPE
(Goggles, Gloves, Lab Coat)

Handle Compound
(Weighing, Dissolving)

Decontaminate Work Area

Dispose of Waste Properly

Doff PPE

End

Click to download full resolution via product page

Caption: Standard laboratory handling workflow.
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Disposal Considerations
All waste containing 4-(Tetradecylamino)butan-2-ol should be considered hazardous.

Dispose of in accordance with local, state, and federal regulations. Do not dispose of down the

drain.

Conclusion
The safe handling of novel chemical compounds like 4-(Tetradecylamino)butan-2-ol is
paramount in a research and development setting. While specific toxicological data is not yet

available, a cautious approach based on the known hazards of similar amino alcohols and

general principles of laboratory safety can mitigate risks. Researchers must remain vigilant,

adhere to established safety protocols, and continuously seek to update their understanding of

the compound's properties as new information becomes available. The development of novel

lipid nanoparticles for therapeutic delivery necessitates a thorough safety evaluation of all

components.[8][9][10][11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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